Cas no 1388065-89-1 (4-Bromo-3-hydrazinylbenzonitrile)

• Product Name: 4-Bromo-3-hydrazinylbenzonitrile
• CAS No: 1388065-89-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD22565130
• CID: 4596221
• PubChem ID: 103863156
• Update Time: 2025-10-29

4-Bromo-3-hydrazinylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-hydrazinylbenzonitrile
• 2-Bromo-5-cyanophenylhydrazine

• MDL： MFCD22565130
• Inchi： 1S/C7H6BrN3/c8-6-2-1-5(4-9)3-7(6)11-10/h1-3,11H,10H2
• InChI Key： CSXCQOIIRRUCDJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 4-Bromo-3-hydrazinylbenzonitrile

Introduction to 4-Bromo-3-hydrazinylbenzonitrile (CAS No. 1388065-89-1)

4-Bromo-3-hydrazinylbenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1388065-89-1, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the class of aryl hydrazines and nitriles, featuring a unique structural framework that makes it valuable for various synthetic applications. The presence of both bromine and hydrazine substituents on a benzonitrile backbone provides versatile reactivity, enabling its use in the development of complex molecular architectures.

The chemical structure of 4-Bromo-3-hydrazinylbenzonitrile consists of a benzene ring substituted with a bromine atom at the 4-position and a hydrazinyl group at the 3-position, with a nitrile group attached to the ring. This arrangement imparts distinct electronic and steric properties, making it an attractive building block for medicinal chemists and synthetic organic chemists. The bromine atom offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the hydrazinyl group can participate in condensation reactions to form Schiff bases or other heterocyclic systems.

In recent years, 4-Bromo-3-hydrazinylbenzonitrile has garnered attention in the field of drug discovery due to its potential as a precursor for biologically active molecules. Researchers have explored its utility in synthesizing small-molecule inhibitors targeting various therapeutic pathways. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The hydrazinyl moiety, in particular, is known to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for medicinal chemistry efforts.

One notable application of 4-Bromo-3-hydrazinylbenzonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of this compound, chemists can generate novel inhibitors that selectively target specific kinases. Recent studies have demonstrated that aryl hydrazine derivatives exhibit potent inhibitory activity against tyrosine kinases, which are critical in cancer signaling pathways. The bromine substituent further enhances the compound's suitability for structure-activity relationship (SAR) studies by allowing easy introduction of diverse functional groups.

Another area where 4-Bromo-3-hydrazinylbenzonitrile has shown promise is in the development of antiviral agents. The ability to incorporate both electron-withdrawing (nitrile) and electron-donating (hydrazinyl) groups into a single molecule allows for fine-tuning of physicochemical properties such as solubility and bioavailability. These properties are essential for designing drugs that can effectively interact with viral targets. Preliminary research indicates that certain derivatives of this compound exhibit inhibitory effects against viral proteases and polymerases, suggesting their potential as lead compounds in antiviral drug development.

The synthetic versatility of 4-Bromo-3-hydrazinylbenzonitrile also extends to materials science applications. For example, its incorporation into polymer matrices can enhance thermal stability and mechanical strength due to the rigid nature of the benzene ring and the electron-deficient nitrile group. Additionally, the presence of bromine allows for post-polymerization modifications via cross-linking reactions, enabling the creation of functionalized materials with tailored properties.

In conclusion, 4-Bromo-3-hydrazinylbenzonitrile (CAS No. 1388065-89-1) is a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with potential biological activity. As research continues to uncover new applications for this compound, its importance in chemical synthesis is likely to grow further. The ongoing exploration of its derivatives promises to yield novel compounds with enhanced efficacy and selectivity for treating various diseases.